Cas no 5106-47-8 (Cyclohexanecarboperoxoic acid)

• Product Name: Cyclohexanecarboperoxoic acid
• CAS No: 5106-47-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 363487
• PubChem ID: 10953641
• Update Time: 2025-04-19

Cyclohexanecarboperoxoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboperoxoic acid
• 5106-47-8
• SCHEMBL2597871
• chpca
• DTXSID80449514

• Inchi： 1S/C7H12O3/c8-7(10-9)6-4-2-1-3-5-6/h6,9H,1-5H2
• InChI Key： BVPBPBQDQZIFSK-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCC1)=O)O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids and derivatives Peroxycarboxylic acids